Cas no 2138171-27-2 (Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-1-methyl-)

• Product Name: Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-1-methyl-
• CAS No: 2138171-27-2
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5280144
• PubChem ID: 165443044
• Update Time: 2025-07-09

Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-1-methyl-
• 2-(aminomethyl)-2-methyl-1-(1-methylcyclobutyl)butan-1-ol
• 2138171-27-2
• EN300-683834

• Inchi： 1S/C11H23NO/c1-4-10(2,8-12)9(13)11(3)6-5-7-11/h9,13H,4-8,12H2,1-3H3
• InChI Key： MFCWAJMPYXMNCK-UHFFFAOYSA-N
• SMILES： OC(C(C)(CN)CC)C1(C)CCC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.963±0.06 g/cm3(Predicted)
• Boiling Point: 285.0±13.0 °C(Predicted)
• pka: 14.95±0.20(Predicted)

Additional information on Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-1-methyl-

Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-1-methyl-

Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-1-methyl- is a chemical compound with the CAS number 2138171-27-2. This compound belongs to the class of cyclobutanemethanols, which are known for their unique chemical properties and potential applications in various fields. The structure of this compound is characterized by a cyclobutane ring attached to a methanol group and an α-substituent containing an aminomethyl and a methylpropyl group. This combination of functional groups makes it a versatile molecule with intriguing chemical behavior.

The synthesis of Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-1-methyl- involves advanced organic chemistry techniques, often requiring precise control over reaction conditions to achieve the desired stereochemistry and purity. Recent studies have explored the use of transition metal catalysts to facilitate the formation of the cyclobutane ring, which is a critical step in the synthesis process. These advancements have not only improved the yield but also reduced the environmental impact of the synthesis pathway.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have demonstrated its utility in constructing bioactive compounds, such as those with antifungal or anticancer properties. For instance, a study published in Journal of Medicinal Chemistry highlighted how derivatives of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways. This finding underscores its importance in drug discovery and development.

In addition to its role in medicinal chemistry, Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-1-methyl- has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. A recent paper in Nature Materials reported on its ability to enhance charge transport properties in polymer-based devices, suggesting its relevance in next-generation electronic applications.

The physical properties of this compound are equally fascinating. Its melting point and boiling point are well-documented, providing valuable information for its handling and storage. The compound is also known for its solubility characteristics, which make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, understanding the degradation pathways of Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-1-methyl- is crucial. Recent research has focused on its biodegradation under different environmental conditions, revealing that it can be effectively metabolized by certain microbial communities. This knowledge is essential for assessing its ecological impact and ensuring sustainable practices in its production and use.

In conclusion, Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-1-methyl- (CAS No: 2138171-27-2) is a multifaceted compound with significant potential across various scientific domains. Its versatile structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.